Cas no 1396712-19-8 (N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride)

• Product Name: N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride
• CAS No: 1396712-19-8
• MF: C₁₈H₂₉Cl₂N₃O₂
• MW: 390.347762823105
• CID: 5908969
• PubChem ID: 71783280
• Update Time: 2025-05-26

N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]acetamide:dihydrochloride
• 1396712-19-8
• F6031-1250
• N-benzyl-2-(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)acetamide dihydrochloride
• CHEMBL3498339
• VU0529732-1
• AKOS026686430
• N-benzyl-2-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]acetamide;dihydrochloride
• N-BENZYL-2-[4-(2-CYCLOPROPYL-2-HYDROXYETHYL)PIPERAZIN-1-YL]ACETAMIDE DIHYDROCHLORIDE
• N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride

• Inchi： 1S/C18H27N3O2.2ClH/c22-17(16-6-7-16)13-20-8-10-21(11-9-20)14-18(23)19-12-15-4-2-1-3-5-15;;/h1-5,16-17,22H,6-14H2,(H,19,23);2*1H
• InChI Key： ZYLJEDJBVAZBFM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1CCN(CC(C2CC2)O)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 389.1636826g/mol
• Monoisotopic Mass: 389.1636826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride

Comprehensive Overview of N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride (CAS No. 1396712-19-8)

N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride (CAS No. 1396712-19-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both a cyclopropyl and a hydroxyethyl moiety in its structure enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

The molecular formula of N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride reflects its complex architecture, which includes a benzyl group, a piperazine ring, and a cyclopropyl-hydroxyethyl side chain. These functional groups contribute to its solubility, stability, and interaction with biological targets. Researchers have explored its potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors, which are critical in treating neurological and psychiatric disorders. This aligns with current trends in neuroscience, where piperazine-based compounds are being investigated for their role in mental health therapeutics.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride has been examined for its potential in addressing unmet medical needs, such as neurodegenerative diseases and mood disorders. Its mechanism of action, which may involve allosteric modulation of receptor sites, positions it as a promising candidate for further preclinical and clinical studies. This is particularly relevant given the growing public interest in neuroprotection and cognitive enhancement, topics frequently searched in academic and healthcare forums.

The synthesis of N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride involves multi-step organic reactions, including amide bond formation and piperazine ring functionalization. The dihydrochloride salt form improves its bioavailability, a key consideration in drug formulation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods are essential for ensuring compliance with regulatory standards, a topic of high relevance in the pharmaceutical industry, where quality control and safety profiling are paramount.

Beyond its therapeutic potential, N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride has also been studied in the context of chemical biology. Its ability to interact with specific protein targets makes it a valuable tool for understanding cellular signaling pathways. This application resonates with the increasing focus on targeted drug discovery and biomarker identification, areas that dominate contemporary biomedical research. Additionally, the compound's structural features have inspired the design of analogs with improved pharmacokinetic properties, a strategy often discussed in medicinal chemistry circles.

In summary, N-benzyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride (CAS No. 1396712-19-8) represents a fascinating example of modern drug development. Its multifaceted applications, from neuroscience to chemical biology, highlight its versatility and importance in scientific research. As the field continues to evolve, this compound is likely to remain a focal point for innovation, addressing both current and emerging health challenges. For researchers and industry professionals, understanding its properties and potential is essential for advancing the next generation of therapeutics.